Cas no 1018894-96-6 (6-Chloro-1H-benzimidazol-2-amine Hydrobromide)

• Product Name: 6-Chloro-1H-benzimidazol-2-amine Hydrobromide
• CAS No: 1018894-96-6
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• MDL: MFCD30185062
• CID: 2144986
• PubChem ID: 66623406
• Update Time: 2024-11-04

6-Chloro-1H-benzimidazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-benzo[d]imidazol-2-ylamine hydrobromide
• 6-Chloro-1H-benzo[d]imidazol-2-amine hydrobromide
• VKRGHZTYNLLHID-UHFFFAOYSA-N
• 2-Amino-5-chlorobenzimidazole Hydrobromide
• 5-chloro-1H-benzo[d]imidazol-2-amine hydrobromide
• 5-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-imine hydrobromide
• 1018894-96-6
• 5-chloro-1H-1,3-benzodiazol-2-amine hydrobromide
• 6-Chloro-1H-benzo[d]imidazol-2-aminehydrobromide
• AS-68186
• DB-368643
• CS-0035534
• 6-chloro-1H-benzimidazol-2-amine;hydrobromide
• AKOS037646325
• W14684
• 6-Chloro-1H-benzimidazol-2-amine HBr
• SCHEMBL215261
• 6-Chloro-1H-benzimidazol-2-amine Hydrobromide

• MDL： MFCD30185062
• Inchi： 1S/C7H6ClN3.BrH/c8-4-1-2-5-6(3-4)11-7(9)10-5;/h1-3H,(H3,9,10,11);1H
• InChI Key： VKRGHZTYNLLHID-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Exact Mass: 246.95119g/mol
• Monoisotopic Mass: 246.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles